3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-(4-pyridin-2-yloxycyclohexyl)propanamide
• InChI: InChI=1S/C18H22N4O4/c23-15(8-11-22-12-9-16(24)21-18(22)25)20-13-4-6-14(7-5-13)26-17-3-1-2-10-19-17/h1-3,9-10,12-14H,4-8,11H2,(H,20,23)(H,21,24,25)
• InChI Key: AKFDHSVENWQVLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)CCN2C=CC(=O)NC2=O)OC3=CC=CC=N3
• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)propanamide is a useful research compound. Its molecular formula is C18H22N4O4 and its molecular weight is 358.398. The purity is usually 95%.
BenchChem offers high-quality 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Multicomponent Synthesis

This compound is related to the field of multicomponent reactions (MCRs), where it may be used or synthesized through processes involving multiple reactants. For example, Hulme et al. (2008) described the use of cyanamide as a building block in a Biginelli-type reaction to prepare 4-aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidine derivatives, highlighting the utility of similar compounds in synthesizing heterocyclic structures with potential biological activities (Hulme et al., 2008).

Heterocyclic Synthesis

The compound is also pertinent to heterocyclic synthesis, as discussed by Hussein et al. (2008), where β-oxoanilides were utilized in the expeditious synthesis of new polyfunctionally substituted pyridine and pyrazole derivatives. This study underscores the compound's relevance in synthesizing heterocyclic compounds, which are crucial in medicinal chemistry (Hussein et al., 2008).

Herbicidal Activity

Research by Liu and Shi (2014) on synthesizing 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings indicates the potential agricultural applications of similar compounds. The study reported moderate to good selective herbicidal activity against Brassica campestris L., pointing to the agricultural significance of these compounds (Liu & Shi, 2014).

Microwave-Assisted Synthesis

The microwave-assisted combinatorial synthesis technique, as demonstrated by Hao et al. (2009), for new 3-pyrimidin-5-ylpropanamides, highlights the importance of such compounds in developing efficient and environmentally friendly synthetic methodologies. This approach offers advantages like operational simplicity and reduced environmental impact (Hao et al., 2009).